8-(tert-butyl)-N-(2-ethoxyphenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 8-tert-butyl-N-(2-ethoxyphenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C20H25N3O3S/c1-5-26-15-9-7-6-8-14(15)21-18(25)13-11-23-17(24)10-16(20(2,3)4)22-19(23)27-12-13/h6-10,13H,5,11-12H2,1-4H3,(H,21,25)
• InChI Key: AJYDDAOAVHHBQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CN3C(=O)C=C(N=C3SC2)C(C)(C)C
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

8-(tert-butyl)-N-(2-ethoxyphenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a useful research compound. Its molecular formula is C20H25N3O3S and its molecular weight is 387.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound is a representative of a class involved in numerous synthetic pathways aimed at exploring the chemistry of pyrimidine and thiazine derivatives. Studies such as those by Kappe and Roschger (1989) delve into the synthesis and reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, investigating methylation, acylation, and the synthesis of pyrimido and thiazolo derivatives, illustrating the compound's relevance in chemical synthesis and transformation processes (Kappe & Roschger, 1989).

Biological Activities

The biological activity of related compounds has been a subject of interest, with studies like that by Li, Tian, and Wang (2013) highlighting the synthesis, characterization, and insecticidal activity of ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate. This work underscores the potential for these compounds in developing new insecticides or studying their interactions with biological systems (Li, Tian, & Wang, 2013).

Material Science and Photophysical Properties

Research has also extended into material science, where derivatives of pyrimidine and thiazine are explored for their photophysical properties. For instance, compounds with perylenetetracarboxylic diimide structures have been studied for their ability to form organogels with potential applications in electronic and photonic devices due to their unique aggregation and light-emitting properties (Wu, Xue, Shi, Chen, & Li, 2011).

Antimicrobial and Antifungal Activities

Furthermore, the antimicrobial and antifungal activities of these compounds have been researched, showing that certain derivatives possess significant biological activities that could be leveraged in pharmaceutical applications. For example, the synthesis and study of fluoroquinolone-based 4-thiazolidinones by Patel and Patel (2010) highlight the antimicrobial potential of these molecules, suggesting their utility in developing new therapeutic agents (Patel & Patel, 2010).